N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)acetamide
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Description
N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C19H17ClFN3O3 and its molecular weight is 389.81. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
Compounds with a similar structure, such as N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, have been synthesized and evaluated for their anti-inflammatory activity. These derivatives were synthesized by reacting pyrazole with substitutions at phenyl and benzofuran with various substituted acetamides. The compounds showed significant anti-inflammatory activity, indicating potential therapeutic applications (K. Sunder, Jayapal Maleraju, 2013).
Herbicide Development
Chloroacetamide derivatives, such as the related compounds alachlor and metolachlor, are used as selective pre-emergent or early post-emergent herbicides to control annual grasses and broad-leaved weeds in various crops. The study of such compounds can provide insights into developing more effective and selective agricultural chemicals (H. Weisshaar, P. Böger, 1989).
Antipsychotic Potential
A series of compounds, including 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, were found to have an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors. Such studies indicate the potential of these compounds in developing new antipsychotic medications (L D Wise et al., 1987).
Coordination Complexes and Antioxidant Activity
Pyrazole-acetamide derivatives have been used to synthesize novel Co(II) and Cu(II) coordination complexes, which were evaluated for their antioxidant activity. The study of such complexes can contribute to the development of antioxidant agents and understanding of metal-ligand interactions in biological systems (K. Chkirate et al., 2019).
Properties
IUPAC Name |
N-(4-chloro-2-methoxy-5-methylphenyl)-2-[5-(4-fluorophenyl)-3-oxo-1H-pyrazol-2-yl]acetamide |
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InChI |
InChI=1S/C19H17ClFN3O3/c1-11-7-16(17(27-2)8-14(11)20)22-18(25)10-24-19(26)9-15(23-24)12-3-5-13(21)6-4-12/h3-9,23H,10H2,1-2H3,(H,22,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIXRJLHUTJDASV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)OC)NC(=O)CN2C(=O)C=C(N2)C3=CC=C(C=C3)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClFN3O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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